Cas no 1031961-22-4 (YTOPUFDCGVUZBL-UHFFFAOYSA-N)

• Product Name: YTOPUFDCGVUZBL-UHFFFAOYSA-N
• CAS No: 1031961-22-4
• MF: C₁₈H₁₄FNO₃
• MW: 311.307068347931
• CID: 5384494
• Update Time: 2025-06-11

YTOPUFDCGVUZBL-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• YTOPUFDCGVUZBL-UHFFFAOYSA-N
• 4-Isoquinolinecarboxylic acid, 2-(4-fluorophenyl)-1,2-dihydro-1-oxo-, ethyl ester

• Inchi： 1S/C18H14FNO3/c1-2-23-18(22)16-11-20(13-9-7-12(19)8-10-13)17(21)15-6-4-3-5-14(15)16/h3-11H,2H2,1H3
• InChI Key： YTOPUFDCGVUZBL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(OCC)=O)=CN1C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on YTOPUFDCGVUZBL-UHFFFAOYSA-N

Comprehensive Overview of Compound CAS No. 1031961-22-4 and Product YTOPUFDCGVUZBL-UHFFFAOYSA-N

CAS No. 1031961-22-4, also known as YTOPUFDCGVUZBL-UHFFFAOYSA-N, is a compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique chemical structure and potential therapeutic applications, making it a subject of extensive research and development.

The chemical structure of CAS No. 1031961-22-4 is defined by its molecular formula and specific functional groups, which contribute to its pharmacological properties. Recent studies have highlighted the compound's ability to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. This interaction has the potential to modulate these processes, offering new avenues for the treatment of diseases.

In the context of drug discovery, CAS No. 1031961-22-4 has shown promise in preclinical studies. These studies have evaluated the compound's efficacy, safety, and pharmacokinetic properties. The results have been encouraging, with the compound demonstrating high potency and selectivity towards its target, while exhibiting favorable pharmacokinetic profiles. These findings suggest that CAS No. 1031961-22-4 could be a valuable lead compound for further development into a therapeutic agent.

The therapeutic potential of CAS No. 1031961-22-4 has been explored in various disease models. For instance, in oncology research, the compound has shown antiproliferative effects on cancer cells, inhibiting their growth and inducing apoptosis. Additionally, studies in neurodegenerative diseases have indicated that CAS No. 1031961-22-4 may have neuroprotective properties, potentially slowing down the progression of conditions such as Alzheimer's disease.

The mechanism of action of CAS No. 1031961-22-4 is an area of active investigation. Current research suggests that the compound may exert its effects through multiple pathways, including modulation of signaling cascades and regulation of gene expression. Understanding these mechanisms is crucial for optimizing the compound's therapeutic potential and developing effective treatment strategies.

In addition to its therapeutic applications, CAS No. 1031961-22-4 has also been studied for its use in diagnostic imaging. The compound's unique chemical properties make it a suitable candidate for developing imaging agents that can be used to visualize specific biological processes in vivo. This application could enhance the accuracy and sensitivity of diagnostic procedures, leading to better patient outcomes.

The development of CAS No. 1031961-22-4 into a viable pharmaceutical product involves several stages, including lead optimization, preclinical testing, and clinical trials. Each stage is critical for ensuring that the compound meets safety and efficacy standards before it can be approved for use in patients. Ongoing research is focused on refining the chemical structure of CAS No. 1031961-22-4 to improve its pharmacological properties and reduce potential side effects.

The future prospects for CAS No. 1031961-22-4 are promising, with continued advancements in medicinal chemistry and drug delivery technologies expected to enhance its therapeutic potential. Collaborative efforts between academia and industry are driving innovation in this field, bringing us closer to realizing the full benefits of this compound.

In conclusion, CAS No. 1031961-22-4, or YTOPUFDCGVUZBL-UHFFFAOYSA-N, represents a significant advancement in the field of medicinal chemistry and drug discovery. Its unique chemical structure and diverse biological activities make it a promising candidate for further development into a therapeutic agent with wide-ranging applications in medicine.